ethyl 5-{[4-(benzyloxy)phenyl]sulfamoyl}-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 5-[(4-phenylmethoxyphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate
• InChI: InChI=1S/C19H19N3O5S/c1-2-26-19(23)17-12-20-21-18(17)28(24,25)22-15-8-10-16(11-9-15)27-13-14-6-4-3-5-7-14/h3-12,22H,2,13H2,1H3,(H,20,21)
• InChI Key: ZSGFLQYIDYSBFG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NN=C1)S(=O)(=O)NC2=CC=C(C=C2)OCC3=CC=CC=C3
• Molecular Formula: C19H19N3O5S
• Molecular Weight: 401.4 g/mol

Description

Ethyl 5-{[4-(benzyloxy)phenyl]sulfamoyl}-1H-pyrazole-4-carboxylate is a chemical compound that is used for the synthesis of various derivatives. It contains a pyrazole ring, which is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms.

Synthesis Analysis

The synthesis of this compound involves a reaction of 1- (4-aminophenyl)-3- [4- (benzyloxy)phenyl]prop-2-en-1-one with different aryl hydrazines in ethanol, which is then refluxed at 60 °C for 3–7 hours. Another method involves the reaction of ethyl 1H-pyrazole-4-carboxylate with iodomethane in DIVIF.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrazole ring, a sulfamoyl group, a benzyloxy group, and an ethyl carboxylate group.

Chemical Reactions Analysis

Reactions at the benzyloxy position are important for synthesis problems. These reactions can involve free radical bromination, nucleophilic substitution, and oxidation.

Mechanism of Action

Target of Action

• CHEMBL5087539 is a long-acting muscarinic antagonist (LAMA) primarily used for the maintenance treatment of chronic obstructive pulmonary disease (COPD) .
• By blocking M3 receptors, umeclidinium inhibits the binding of acetylcholine, leading to bronchodilation and improved airflow .

Mode of Action

• This action prevents bronchoconstriction, allowing the airways to remain open and facilitating better breathing .

Biochemical Pathways

• By blocking M3 receptors, umeclidinium reduces bronchoconstriction and maintains airway patency .

Pharmacokinetics

• ADME Properties :
  • Excretion : Excreted mainly in urine and feces .
• Impact on Bioavailability :
  • Umeclidinium’s inhalation route ensures direct delivery to the lungs, optimizing local effects .

Action Environment

• Proper storage and handling are crucial for maintaining drug efficacy .

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure), with the respiratory system being a target organ.

Future Directions

The future directions for this compound could involve further exploration of its anti-inflammatory and antioxidant activities, as well as its potential use in the treatment of various inflammatory diseases.